Cas no 1803570-67-3 (Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate)

Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate is a versatile sulfonylating reagent with applications in organic synthesis and pharmaceutical intermediates. Its chlorosulfonyl group enables efficient sulfonamide formation, while the ester functionality offers further derivatization potential. The cyclopentane backbone provides structural rigidity, which can influence the stereochemistry and reactivity of resulting compounds. This compound is particularly useful in the preparation of sulfonamide-based scaffolds, which are prevalent in medicinal chemistry. Its stability under controlled conditions and compatibility with a range of reaction conditions make it a practical choice for targeted synthetic transformations. Proper handling is required due to its reactive chlorosulfonyl moiety.
Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate structure
1803570-67-3 structure
Product Name:Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate
CAS No:1803570-67-3
MF:C8H13ClO4S
MW:240.704420804977
MDL:MFCD28544474
CID:4727726
PubChem ID:84728118
Update Time:2025-06-07

Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate
    • Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate
    • MDL: MFCD28544474
    • Inchi: 1S/C8H13ClO4S/c1-13-7(10)8(4-2-3-5-8)6-14(9,11)12/h2-6H2,1H3
    • InChI Key: BFSSPRSEXYILLT-UHFFFAOYSA-N
    • SMILES: ClS(CC1(C(=O)OC)CCCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Topological Polar Surface Area: 68.8

Methyl 1-(Chlorosulfonyl)methylcyclopentane-1-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B499785-10mg
Methyl 1-[(Chlorosulfonyl)methyl]cyclopentane-1-carboxylate
1803570-67-3
10mg
$ 70.00 2022-06-07
TRC
B499785-50mg
Methyl 1-[(Chlorosulfonyl)methyl]cyclopentane-1-carboxylate
1803570-67-3
50mg
$ 230.00 2022-06-07
TRC
B499785-100mg
Methyl 1-[(Chlorosulfonyl)methyl]cyclopentane-1-carboxylate
1803570-67-3
100mg
$ 365.00 2022-06-07
Enamine
EN300-213460-0.05g
methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate
1803570-67-3 90%
0.05g
$120.0 2023-09-16
Enamine
EN300-213460-0.1g
methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate
1803570-67-3 90%
0.1g
$178.0 2023-09-16
Enamine
EN300-213460-0.25g
methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate
1803570-67-3 90%
0.25g
$254.0 2023-09-16
Enamine
EN300-213460-0.5g
methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate
1803570-67-3 90%
0.5g
$400.0 2023-09-16
Enamine
EN300-213460-1.0g
methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate
1803570-67-3 90%
1g
$513.0 2023-05-31
Enamine
EN300-213460-2.5g
methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate
1803570-67-3 90%
2.5g
$1007.0 2023-09-16
Enamine
EN300-213460-5.0g
methyl 1-[(chlorosulfonyl)methyl]cyclopentane-1-carboxylate
1803570-67-3 90%
5g
$1491.0 2023-05-31
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